Cas no 2411255-85-9 (Methyl 4-(4-chloro-2-fluorophenyl)-2,4-dioxobutanoate)

• Product Name: Methyl 4-(4-chloro-2-fluorophenyl)-2,4-dioxobutanoate
• CAS No: 2411255-85-9
• MF: C₁₁H₈ClFO₄
• MW: 258.630226135254
• CID: 6235710
• PubChem ID: 146049501
• Update Time: 2025-05-20

Methyl 4-(4-chloro-2-fluorophenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-7543315
• 2411255-85-9
• Methyl 4-(4-chloro-2-fluorophenyl)-2,4-dioxobutanoate

• Inchi： 1S/C11H8ClFO4/c1-17-11(16)10(15)5-9(14)7-3-2-6(12)4-8(7)13/h2-4H,5H2,1H3
• InChI Key： LXHOUXWFAHCIDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(CC(C(=O)OC)=O)=O

Computed Properties

• Exact Mass: 258.0095146g/mol
• Monoisotopic Mass: 258.0095146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 4-(4-chloro-2-fluorophenyl)-2,4-dioxobutanoate

Methyl 4-(4-chloro-2-fluorophenyl)-2,4-dioxobutanoate (CAS No. 2411255-85-9): A Comprehensive Overview

Methyl 4-(4-chloro-2-fluorophenyl)-2,4-dioxobutanoate, identified by its CAS number 2411255-85-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The combination of a fluoro-substituted aromatic ring with a dioxobutanoate moiety makes it a promising candidate for further investigation, particularly in the context of medicinal chemistry.

The structural features of Methyl 4-(4-chloro-2-fluorophenyl)-2,4-dioxobutanoate include a chloro and fluoro substituent on the phenyl ring, which can influence its electronic properties and biological activity. The dioxobutanoate group introduces a polar moiety, enhancing its solubility in polar solvents and potentially facilitating interactions with biological targets. These characteristics make it an attractive scaffold for designing molecules with specific pharmacological properties.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of a fluoro group in Methyl 4-(4-chloro-2-fluorophenyl)-2,4-dioxobutanoate aligns with this trend, making it a valuable building block for drug discovery efforts. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory disorders.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The dioxobutanoate group can undergo various transformations, including reduction, hydrolysis, and coupling reactions, allowing for the introduction of diverse functional groups. This flexibility makes it a useful tool for medicinal chemists looking to modify and optimize lead compounds. Additionally, the chloro and fluoro substituents on the aromatic ring can be readily modified through cross-coupling reactions, enabling the construction of more complex structures.

Recent studies have highlighted the potential of Methyl 4-(4-chloro-2-fluorophenyl)-2,4-dioxobutanoate in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target these diseases more effectively. The structural features of this compound make it a promising candidate for such applications.

The synthesis of Methyl 4-(4-chloro-2-fluorophenyl)-2,4-dioxobutanoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the preparation of the fluoro-substituted phenyl ring followed by its coupling with the dioxobutanoate group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

In conclusion, Methyl 4-(4-chloro-2-fluorophenyl)-2,4-dioxobutanoate (CAS No. 2411255-85-9) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The ongoing research in this area continues to uncover new possibilities for its application in drug development.